molecular formula C18H19N5O2 B5643803 N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-ethyl-5-pyrimidinecarboxamide

N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-ethyl-5-pyrimidinecarboxamide

Cat. No. B5643803
M. Wt: 337.4 g/mol
InChI Key: YWRLZNGYQZXYKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to N-[2-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-ethyl-5-pyrimidinecarboxamide often involves multi-step chemical reactions. For example, a convenient synthesis method for similar compounds involves interactions of specific acetate derivatives with arylidinemalononitrile derivatives in an ethanol/triethylamine solution at room temperature (Mohamed, 2021). This method highlights the complexity and the need for precise conditions in the synthesis of such compounds.

Molecular Structure Analysis

The molecular structure of compounds in this category often includes a planar oxadiazole ring system, which can significantly influence the compound's overall properties. For example, in a related compound, the imidazo[1,2-a]benzo[4,5]furo[2,3-d]pyrimidine ring system was found to be essentially planar (Deng et al., 2010). Such planarity in molecular structure is crucial for the interaction of these compounds with biological targets, affecting their binding affinity and specificity.

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions with various reagents, leading to the formation of new derivatives. For instance, reactions with electrophilic reagents can yield new triazolo[1,5-c]pyrimidine derivatives, showcasing the versatility of these compounds in chemical synthesis (Mohamed, 2021).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are influenced by the molecular structure. The crystalline structure, for example, can be stabilized by weak intermolecular interactions, as seen in compounds with similar structural motifs (Deng et al., 2010).

properties

IUPAC Name

N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-ethylpyrimidine-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O2/c1-2-15-20-11-14(12-21-15)18(24)19-9-8-17-22-16(23-25-17)10-13-6-4-3-5-7-13/h3-7,11-12H,2,8-10H2,1H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWRLZNGYQZXYKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC=C(C=N1)C(=O)NCCC2=NC(=NO2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.